Cyclopentyl-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]methanone

• IUPAC Name: cyclopentyl-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H23N3O/c1-17-10-14(9-16-17)13-7-4-8-18(11-13)15(19)12-5-2-3-6-12/h9-10,12-13H,2-8,11H2,1H3
• InChI Key: KNRWEUAFGVEYRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)C3CCCC3
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

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